Cas no 37872-62-1 (carbonic acid - 4,4'-methanediyldicyclohexanamine (1:1))

• Product Name: carbonic acid - 4,4'-methanediyldicyclohexanamine (1:1)
• CAS No: 37872-62-1
• MF: C₁₄H₂₈N₂O₃
• MW: 272.383724212646
• CID: 1486628
• PubChem ID: 169979
• Update Time: 2025-04-21

carbonic acid - 4,4'-methanediyldicyclohexanamine (1:1) Chemical and Physical Properties

Names and Identifiers

• carbonic acid - 4,4'-methanediyldicyclohexanamine (1:1)
• 4-[(4-aminocyclohexyl)methyl]cyclohexan-1-amine,carbonic acid
• 4-[(4-aminocyclohexyl)methyl]cyclohexan-1-amine;carbonic acid
• SCHEMBL15201455
• Cyclohexanamine, 4,4'-methylenebis-, carbonate
• 4,4'-Methylenebis(cyclohexan-1-amine) xcarbonate
• DTXSID80191304
• Inhibitor B-30
• 4,4'-Diaminodicyclohexylmethane carbonate
• 37872-62-1
• 4,4'-Methylenebiscyclohexanamine carbonate

• Inchi： 1S/C13H26N2.CH2O3/c14-12-5-1-10(2-6-12)9-11-3-7-13(15)8-4-11;2-1(3)4/h10-13H,1-9,14-15H2;(H2,2,3,4)
• InChI Key： WZNROHDEKMCOII-UHFFFAOYSA-N
• SMILES： OC(=O)O.NC1CCC(CC1)CC1CCC(CC1)N

Computed Properties

• Exact Mass: 272.21014
• Monoisotopic Mass: 272.20999276g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 183
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 110Ų

Experimental Properties

• PSA: 109.57